Cas no 1241145-00-5 (5-[4,6-Dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-3-oxo-2-(pyridin-2-yl)pentanenitrile)

• Product Name: 5-[4,6-Dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-3-oxo-2-(pyridin-2-yl)pentanenitrile
• CAS No: 1241145-00-5
• MF: C₁₇H₁₈N₄OS
• MW: 326.416021823883
• CID: 5869478
• PubChem ID: 47029312
• Update Time: 2025-10-29

5-[4,6-Dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-3-oxo-2-(pyridin-2-yl)pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 1241145-00-5
• AKOS034494323
• 5-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-3-oxo-2-(pyridin-2-yl)pentanenitrile
• Z638604584
• EN300-26593312
• 5-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)-3-oxo-2-pyridin-2-ylpentanenitrile
• 5-[4,6-Dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-3-oxo-2-(pyridin-2-yl)pentanenitrile

• Inchi： 1S/C17H18N4OS/c1-11-13(12(2)21-17(20-11)23-3)7-8-16(22)14(10-18)15-6-4-5-9-19-15/h4-6,9,14H,7-8H2,1-3H3
• InChI Key： RUEIUPJZSAEFGH-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C)=C(C(C)=N1)CCC(C(C#N)C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 326.12013238g/mol
• Monoisotopic Mass: 326.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 105Ų

Additional information on 5-[4,6-Dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-3-oxo-2-(pyridin-2-yl)pentanenitrile

Recent Advances in the Study of 5-[4,6-Dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-3-oxo-2-(pyridin-2-yl)pentanenitrile (CAS: 1241145-00-5)

The compound 5-[4,6-Dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-3-oxo-2-(pyridin-2-yl)pentanenitrile (CAS: 1241145-00-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine and pyridine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and as a scaffold for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological efficacy in preclinical models.

One of the key findings in recent literature is the role of this compound as a selective inhibitor of certain protein kinases involved in inflammatory and oncogenic pathways. Researchers have demonstrated its ability to bind with high affinity to the ATP-binding sites of these kinases, thereby disrupting their catalytic activity. This specificity makes it a valuable candidate for targeted therapy, with reduced off-target effects compared to broader-spectrum kinase inhibitors. Structural-activity relationship (SAR) studies have further refined the understanding of how modifications to the pyrimidine and pyridine rings influence its inhibitory potency and selectivity.

In addition to its kinase inhibitory properties, 5-[4,6-Dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-3-oxo-2-(pyridin-2-yl)pentanenitrile has also been investigated for its potential in combating drug-resistant bacterial strains. Preliminary data suggest that this compound exhibits synergistic effects when combined with conventional antibiotics, enhancing their efficacy against multidrug-resistant pathogens. The mechanism underlying this synergy appears to involve the disruption of bacterial efflux pumps, a common resistance mechanism, thereby restoring the susceptibility of these pathogens to existing treatments.

The synthetic accessibility of this compound has also been a focal point of recent research. Advances in multi-step organic synthesis have enabled the production of 5-[4,6-Dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-3-oxo-2-(pyridin-2-yl)pentanenitrile with higher yields and purity, facilitating its use in both research and potential clinical applications. Novel catalytic methods, including transition metal-catalyzed cross-coupling reactions, have been employed to streamline its synthesis, reducing the reliance on hazardous reagents and improving overall sustainability.

Despite these promising developments, challenges remain in the translation of this compound from bench to bedside. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. Ongoing research is exploring prodrug strategies and formulation technologies to enhance its therapeutic index and ensure its suitability for human use.

In conclusion, 5-[4,6-Dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-3-oxo-2-(pyridin-2-yl)pentanenitrile represents a versatile and potent molecule with broad applications in chemical biology and drug discovery. Its dual role as a kinase inhibitor and an antibiotic adjuvant underscores its potential to address unmet medical needs. Continued research efforts are expected to further unravel its therapeutic potential and pave the way for its clinical development.